Cas no 17064-09-4 (2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-)

2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- structure
17064-09-4 structure
Product name:2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
CAS No:17064-09-4
MF:C21H14O8
MW:394.331066608429
CID:1353033
PubChem ID:1269245

2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
    • AKOS002133969
    • 6-Methoxy-2-oxo-3-((2-oxo-2H-chromen-7-yl)oxy)-2H-chromen-7-yl acetate
    • 17064-09-4
    • Daphnoretine Acetate
    • 6-methoxy-2-oxo-3-(2-oxochromen-7-yloxy)chromen-7-yl acetate
    • MLS000728534
    • HMS1539I07
    • 7-O-acetyldaphnoretin
    • HMS2268A19
    • Q63409042
    • Oprea1_447657
    • SMR000386970
    • MLS001049146
    • DTXSID901346610
    • BRD-K63786011-001-01-8
    • TimTec1_001943
    • 6-methoxy-2-oxo-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-7-yl acetate
    • CHEMBL1509697
    • STL564910
    • Inchi: InChI=1S/C21H14O8/c1-11(22)26-18-10-16-13(7-17(18)25-2)8-19(21(24)29-16)27-14-5-3-12-4-6-20(23)28-15(12)9-14/h3-10H,1-2H3
    • InChI Key: JGZOXTSCOZGQNQ-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1=C(C=C2C=C(C(=O)OC2=C1)OC3=CC4=C(C=C3)C=CC(=O)O4)OC

Computed Properties

  • Exact Mass: 394.06882
  • Monoisotopic Mass: 394.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.4Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 97.36

2H-1-Benzopyran-2-one,7-(acetyloxy)-6-methoxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]- Related Literature

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